1-Iodo-3,4-methylenedioxybenzene
Cat. No. B134573
M. Wt: 248.02 g/mol
InChI Key: NMMCBIXYIYQHCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06794529B2
Procedure details
280 mgs (1.10 mmol) of bis(pinacolato)diboron under anaerobic conditions in dry methanol (3 ml) in a reaction tube was treated with 2 ml of a 1 M LiOMe solution in methanol. After stirring, 25 mg of CoCl2(dppf)was added followed by 251 mg (1.01 mmol) of 1-iodo-3,4-methylenedioxybenzene. The reaction was warmed to 60° C. and stirred. On gc analysis after 16 hr reaction time, it was found that the required arylboronic acid ester had formed together with 3,4-methylenedioxybenzene.
Name
LiOMe
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
CoCl2(dppf)was
Quantity
25 mg
Type
reactant
Reaction Step Two
[Compound]
Name
arylboronic acid ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
B1(B2OC(C)(C)C(C)(C)O2)OC(C)(C)C(C)(C)O1.O(C)[Li].I[C:23]1[CH:28]=[CH:27][C:26]2[O:29][CH2:30][O:31][C:25]=2[CH:24]=1>CO>[CH2:30]1[O:31][C:25]2[CH:24]=[CH:23][CH:28]=[CH:27][C:26]=2[O:29]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
280 mg
|
|
Type
|
reactant
|
|
Smiles
|
B1(OC(C(O1)(C)C)(C)C)B2OC(C(O2)(C)C)(C)C
|
|
Name
|
LiOMe
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O([Li])C
|
|
Name
|
|
|
Quantity
|
3 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
[Compound]
|
Name
|
CoCl2(dppf)was
|
|
Quantity
|
25 mg
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
|
|
Quantity
|
251 mg
|
|
Type
|
reactant
|
|
Smiles
|
IC1=CC2=C(C=C1)OCO2
|
Step Four
[Compound]
|
Name
|
arylboronic acid ester
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
60 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
On gc analysis after 16 hr reaction time, it
|
|
Duration
|
16 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1OC=2C=CC=CC2O1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
